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Compound of Interest

Compound Name: Maprotiline-d5 Hydrochloride

CAS No.: 1794942-12-3

Cat. No.: B589473

Get Quote

Executive Summary & Core Directive
Maprotiline-d5 Hydrochloride (CAS: 1329834-46-9 / Parent CAS: 10347-81-6) is a stable

isotope-labeled tetracyclic antidepressant used primarily as an Internal Standard (IS) in mass

spectrometry (LC-MS/MS).

CRITICAL DISTINCTION: While labeled with Deuterium (

), this compound is NOT radioactive. It is a stable isotope.

DO NOT dispose of this in radioactive waste streams (unless mixed with other radiolabels).

[1]

DO NOT discharge into municipal water systems (sinks/drains).[2][3]

Disposal Standard: The mandatory disposal method is High-Temperature Incineration via a

licensed hazardous waste contractor.
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To ensure safety compliance, operators must understand the why behind the disposal

protocols. Maprotiline HCl acts as a norepinephrine reuptake inhibitor.[4] Its biological activity

persists in the environment, necessitating complete thermal destruction.

Chemical & Hazard Profile[6]
Property Specification

Compound Maprotiline-d5 Hydrochloride

Role Mass Spectrometry Internal Standard

Physical State Solid (Crystalline powder)

Solubility Soluble in Methanol, DMSO, Water

Stability Stable Isotope (Non-Radioactive)

GHS Hazard Classification
The deuterated form carries the same chemical hazards as the parent compound.

Hazard Code Description Mechanism of Concern

H302 / H301 Harmful/Toxic if swallowed
CNS depression,

anticholinergic effects.

H361
Suspected of damaging

fertility/unborn child

Crosses placental barrier;

potential teratogen.

H410/H411
Toxic to aquatic life with long-

lasting effects

Bio-accumulative in aquatic

organisms; resists standard

water treatment degradation.

Operational Disposal Protocol
Waste Stream Segregation Logic
Effective disposal begins with segregation.[5] Mixing Maprotiline-d5 with incompatible streams

(e.g., oxidizers) can create immediate hazards, while mixing with non-hazardous waste violates

EPA/RCRA regulations.
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The "Rule of Solvency":

Pure Solid: Must be dissolved or containerized as "Solid Toxic Waste."

Solution (MeOH/ACN): Dispose of based on the solvent's classification (usually

Flammable/Organic).

Workflow Visualization: The Disposal Decision Tree
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Figure 1: Decision logic for routing Maprotiline-d5 waste based on physical state and solvent

composition.

Step-by-Step Procedures
Disposal of Expired/Unused Solid Standard
Objective: Prevent dust formation and ensure thermal destruction.

Dissolution (Preferred):

Dissolve the solid Maprotiline-d5 HCl in a small volume of a combustible solvent

(Methanol or Acetone).

Why? Liquid injection incineration is often more efficient than bulk solid incineration for

trace pharmaceuticals.

Transfer this solution to the Non-Halogenated Organic Waste container.

Direct Solid Disposal:

If dissolution is not feasible, place the original vial (cap tightened) inside a clear, sealable

secondary bag.

Place the bagged vial into the Solid Hazardous Waste drum designated for

"Toxic/Pharmaceutical Waste."

Disposal of Liquid Waste (LC-MS Effluent)
Objective: Prevent environmental release of the dissolved drug.

Collection:

Direct LC-MS effluent containing Maprotiline-d5 into a satellite accumulation container.

Note: Do not pour down the sink, even if the concentration is low (ppb/ppm).

Classification:
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If the mobile phase was Water/Methanol/Acetonitrile

Non-Halogenated Waste.

If the mobile phase contained Chloroform or DCM

Halogenated Waste.

Labeling:

Label must read: "Hazardous Waste - Flammable, Toxic (Trace Maprotiline HCl)".

Emergency Spillage Protocol
Objective: Containment and personnel protection.

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If

powder is airborne, use a P95/N95 respirator.

Containment:

Solid Spill: Cover with wet paper towels (dampened with water) to prevent dust

generation. Wipe up carefully.[6]

Liquid Spill: Cover with an absorbent pad or vermiculite.

Decontamination:

Clean the surface with Methanol (to solubilize the lipophilic drug) followed by soap and

water.

Dispose of all cleanup materials (gloves, pads, towels) into the Solid Hazardous Waste

bin.

Regulatory & Compliance Framework
US EPA (RCRA) Status
While Maprotiline is not explicitly listed on the RCRA "P-List" (Acutely Toxic) or "U-List" (Toxic),

it exhibits characteristics of toxicity.
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Waste Code: If mixed with solvents (Methanol/Acetonitrile), the primary code is usually D001

(Ignitable).

Best Practice: Treat as Pharmaceutical Waste. Many institutions voluntarily manage all API

(Active Pharmaceutical Ingredient) standards as dual-character waste (Toxic + Ignitable) to

ensure incineration.

Stable Isotope Clarification
Regulatory bodies (NRC, EPA) treat Deuterium (

) as a standard chemical, not a radiochemical.

Exemption: No radioactive license is required for possession or disposal.

Verification: Check the Certificate of Analysis (CoA). If it says "Maprotiline-d5," it is stable.[3]

If it says "Maprotiline-H3" or "C14," it is radioactive (and this guide does not apply).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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